Cas no 208465-67-2 (4-Oxazolecarboxylicacid, 2-(iodomethyl)-, methyl ester)

• Product Name: 4-Oxazolecarboxylicacid, 2-(iodomethyl)-, methyl ester
• CAS No: 208465-67-2
• MF: C₆H₆INO₃
• MW: 267.021214008331
• CID: 242032
• PubChem ID: 15409062
• Update Time: 2025-04-19

4-Oxazolecarboxylicacid, 2-(iodomethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarboxylicacid, 2-(iodomethyl)-, methyl ester
• Methyl 2-(iodomethyl)-1,3-oxazole-4-carboxylate
• METHYL 2-IODOMETHYL-4-OXAZOLECARBOXYLATE
• 2-iodomethyloxazole-4-carboxylic acid methyl ester
• AG-E-53086
• AGN-PC-00P5K3
• CTK4E5287
• methyl 2-(iodomethyl)oxazole-4-carboxylate
• METHYL2-IODOMETHYL-4-OXAZOLECARBOXYLATE
• 208465-67-2
• DTXSID30572508

• Inchi： 1S/C6H6INO3/c1-10-6(9)4-3-11-5(2-7)8-4/h3H,2H2,1H3
• InChI Key： HERNZIHLCAVCNO-UHFFFAOYSA-N
• SMILES： ICC1=NC(C(=O)OC)=CO1

Computed Properties

• Exact Mass: 266.93878
• Monoisotopic Mass: 266.93924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.33